![molecular formula C8H13ClN4O3 B1371775 H-Gly-His-OH.HCl CAS No. 3486-76-8](/img/structure/B1371775.png)
H-Gly-His-OH.HCl
Overview
Description
H-Gly-His-OH.HCl, also known as Gly-His hydrochloride, is a dipeptide composed of glycine and L-histidine joined by a peptide linkage . It is functionally related to glycine and L-histidine .
Synthesis Analysis
The synthesis of Gly-His series was based on the Glycine-Histidine (Gly-His) dipeptide . The overall synthetic scheme involved orthogonal protection/deprotection of selected functional groups, leading to the exposure of the amino group at the N-terminus, the carboxyl group at the C-terminus, and the imidazole ring of histidine .
Scientific Research Applications
Astrochemical Implications
- Formation in Space : A study by Fedoseev et al. (2015) explores the formation of molecules like glycolaldehyde under interstellar conditions, indicating potential astrobiological importance.
Atmospheric Chemistry
- Hydroxyl Radical Regeneration : The work of Silva (2010) and da Silva (2010) reveals how the HC(O)CO radical, related to glyoxal, plays a role in regenerating the hydroxyl radical in the atmosphere.
Environmental Chemistry
- Role in Environmental Systems : Gligorovski et al. (2015) highlight the ubiquitous presence of hydroxyl radicals, including in natural waters and the atmosphere, underscoring their environmental significance (Gligorovski et al., 2015).
Molecular Dynamics
- Collagen Hyperstability : Zhang et al. (2015) demonstrate that substitution of glycine with aza-glycine in collagen can significantly increase its stability, offering insights into hydrogen bonding in biopolymers (Zhang et al., 2015).
Medical Applications
- Antibacterial Activity Enhancement : Xing et al. (2018) discuss how the G-quadruplex/hemin complex, catalyzing H2O2 decomposition, enhances antibacterial performance against both Gram-positive and Gram-negative bacteria (Xing et al., 2018).
Mechanism of Action
Target of Action
H-Gly-His-OH.HCl, also known as 2-[(2-aminoacetyl)amino]-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride or H-GLY-HIS-OHHCL, is a dipeptide composed of glycine and histidine . It is known that dipeptides like carnosine, which is similar to h-gly-his-ohHCl, have a broad spectrum of beneficial biological activities .
Mode of Action
It is known that dipeptides can interact with various biological targets, leading to diverse biological activities . The functional groups of the dipeptide, such as the amino group at the N-terminus, the carboxyl group at the C-terminus, and the imidazole ring of histidine, may play significant roles in these interactions .
Biochemical Pathways
It is known that dipeptides can influence various biochemical pathways due to their diverse biological activities .
Pharmacokinetics
It is known that the therapeutic utility of similar dipeptides can be hampered by their instability in human plasma due to the presence of enzymes that catalyze their hydrolysis into the respective individual amino acids .
Result of Action
It is known that dipeptides can have a broad spectrum of beneficial biological activities .
Action Environment
It is known that the action of similar dipeptides can be influenced by various factors, including the presence of specific enzymes in the human plasma .
Properties
IUPAC Name |
2-[(2-aminoacetyl)amino]-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4O3.ClH/c9-2-7(13)12-6(8(14)15)1-5-3-10-4-11-5;/h3-4,6H,1-2,9H2,(H,10,11)(H,12,13)(H,14,15);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAKFHUFFZULTOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=N1)CC(C(=O)O)NC(=O)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3486-76-8 | |
Record name | NSC89658 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=89658 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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